N-nitroso-enalapril

• CAS: 2994317-06-3
• Molecular Formula: C20H27N3O6
• Molecular Weight: 405.4 g/mol
• InChI: InChI=1S/C20H27N3O6/c1-3-29-20(27)17(12-11-15-8-5-4-6-9-15)23(21-28)14(2)18(24)22-13-7-10-16(22)19(25)26/h4-6,8-9,14,16-17H,3,7,10-13H2,1-2H3,(H,25,26)/t14-,16-,17-/m0/s1
• InChIKey: UYMSNJHHAAHSJN-XIRDDKMYSA-N

N-Nitroso-Enalapril NDSRI Standard

N-Nitroso-enalapril (CAS 2994317-06-3) is the N‑nitroso drug‑substance‑related impurity (NDSRI) formed by nitrosation of the secondary amine of enalapril. It is supplied as a highly characterized analytical reference standard (typical HPLC purity ≥99 % ) and is explicitly listed among NDSRIs detected in marketed products [1]. The U.S. FDA has assigned this compound to Carcinogenic Potency Category 5 with a recommended Acceptable Intake (AI) limit of 1 500 ng/day [2], making it a mandatory target for confirmatory testing in enalapril‑containing drug products.

Standard Type N‑Nitrosamine drug‑substance‑related impurity (NDSRI)

Parent Drug Enalapril

Regulatory Context FDA Potency Category 5; compound‑specific AI limit

Use Context Confirmatory NDSRI testing in enalapril‑containing drug products

• [1] USP Nitrosamines Exchange. CMDh mandated the SWP/NcWP for AI derivations of N-nitrosamines – Limits of Nitrosamines. Available at: https://nitrosamines.usp.org/t/cmdh-mandated-the-swp-ncwp-for-ai-derivations-of-n-nitrosamines/3361 (accessed 2026-04-23). View Source
• [2] Veeprho. N-Nitroso Enalapril; CAS 2994317-06-3; FDA Potency Category 5 NDSRI; AI 1500 ng/day. Available at: https://veeprho.com/impurities/n-nitroso-enalapril/ (accessed 2026-04-23). View Source

N-Nitroso-Enalapril Substitution Limitations

Small‑molecule nitrosamines such as NDMA or NDEA are structurally and toxicologically distinct from NDSRIs like N‑nitroso‑enalapril; their AI limits differ by up to 50‑fold (NDEA AI = 26.5 ng/day [1] vs. 1 500 ng/day for N‑nitroso‑enalapril). More critically, the NDSRI’s chromatographic retention, mass spectrometric fragmentation, and extraction recovery are governed by its specific log P and molecular weight (MW ≈ 405.5 g/mol), which differ substantially from those of the small nitrosamines or even from the closely related N‑nitroso‑enalaprilat (MW 377.4 g/mol, lacking the ethyl ester). Therefore, substituting with a surrogate compromises method accuracy, fails to meet the confirmatory testing requirements of the FDA RAIL guidance [2], and cannot demonstrate that the enalapril‑specific impurity is controlled at the regulatory AI limit.

N‑Nitroso‑enalapril

Small nitrosamines (NDMA, NDEA)

AI limits differ by >15‑fold; log P and molecular weight shifts alter chromatographic retention and MS response. A surrogate does not align with FDA RAIL confirmatory specificity expectations.

N‑Nitroso‑enalapril

N‑Nitroso‑enalaprilat (free acid)

Ethyl ester functionality influences extraction efficiency and LC retention compared to the free acid. Substitution may introduce quantitative bias for enalapril dosage forms.

• [1] FDA. Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs) – Table of Compound-Specific AI Limits (NDEA: 26.5 ng/day). Available at: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/cder-nitrosamine-impurity-acceptable-intake-limits (accessed 2026-04-23). View Source
• [2] FDA. Control of Nitrosamine Impurities in Human Drugs (September 2024, Rev. 2). Available at: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/control-nitrosamine-impurities-human-drugs (accessed 2026-04-23). View Source

N-Nitroso-Enalapril Selection Evidence

Regulatory AI Limit Comparison

The FDA assigns N‑nitroso‑enalapril an AI of 1 500 ng/day (Potency Category 5), while NDMA and NDEA carry AI limits of 96 ng/day and 26.5 ng/day, respectively [1]. This >15‑fold difference has direct operational consequences: using a more hazardous surrogate for method validation overstates the detection sensitivity needed and can lead to costly over‑engineering of analytical methods or unjustified batch rejections.

Regulatory AI Limit

Head‑to‑head

1 500 ng/day (Cat. 5) vs. NDMA 96 ng/day, NDEA 26.5 ng/day

Aligns method sensitivity targets with the compound‑specific AI limit, preventing over‑engineering from more potent surrogates.

FDA RAIL Guidance; Potency Category 5 AI basis

Evidence Dimension	FDA-recommended Acceptable Intake (AI) limit
Target Compound Data	1 500 ng/day (Potency Category 5)
Comparator Or Baseline	NDMA: 96 ng/day; NDEA: 26.5 ng/day
Quantified Difference	15.6× higher than NDMA; 56.6× higher than NDEA
Conditions	FDA RAIL Guidance (August 2023) and Nitrosamine Guidance (September 2024) – recommended AI limits based on carcinogenic potency categorization

Why This Matters

Selecting N‑nitroso‑enalapril as the primary reference standard ensures that method sensitivity targets are aligned with the compound‑specific regulatory limit, avoiding unnecessary analytical burden from using a more potent surrogate.

• [1] FDA. CDER Nitrosamine Impurity Acceptable Intake Limits – Table of Compound-Specific AI Limits. Available at: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/cder-nitrosamine-impurity-acceptable-intake-limits (accessed 2026-04-23). View Source

Isomeric Mixture vs. Single-Isomer Standards

Commercially available N‑nitroso‑enalapril is supplied as a mixture of isomers (HPLC purity 99.13 % ), whereas many NDSRI standards are provided as a single isomer. The presence of multiple stereoisomers more faithfully replicates the impurity profile found in real drug‑product samples, providing a more stringent test of chromatographic selectivity during method validation [1].

Isomeric Composition

Class‑level

Target: Mixture of isomers (HPLC purity 99.13 %) Comparator: Typical single‑isomer NDSRI standards Qualitative difference – mixed isomer provides built‑in peak‑separation challenge

Provides a more rigorous selectivity challenge during method validation, reflecting real sample isomer profiles.

HPLC analysis; method ruggedness assessment

Evidence Dimension	Isomeric complexity of reference standard
Target Compound Data	Mixture of isomers (HPLC purity 99.13 %)
Comparator Or Baseline	Typical single‑isomer NDSRI standards (e.g., N‑nitroso‑lisinopril, often supplied as a single diastereomer)
Quantified Difference	Not applicable (qualitative difference in isomeric composition); target compound presents an additional peak‑separation challenge
Conditions	HPLC analysis (Clearsynth Certificate of Analysis); general method‑validation practice for enalapril nitrosamine methods

Why This Matters

A mixed‑isomer standard provides a more rigorous challenge for method selectivity, reducing the risk of undetected co‑elution when the method is transferred to real samples.

• [1] Veeprho. N-Nitroso Enalapril – Application in ANDA/NDA and method validation. Available at: https://veeprho.com/impurities/n-nitroso-enalapril/ (accessed 2026-04-23). View Source

Parent-Drug Specificity Comparison

N‑nitroso‑enalapril (CAS 2994317‑06‑3, MW 405.5 g/mol) is the directly nitrosated form of enalapril, while N‑nitroso‑enalaprilat (MW 377.4 g/mol) derives from the diacid metabolite. Both share the same AI limit of 1 500 ng/day [1], but the FDA RAIL guidance explicitly lists N‑nitroso‑enalapril among the NDSRIs detected in actual products [2]. Using the correct parent‑matched standard is essential for accurate quantification in enalapril maleate API and finished dosage forms, as the ethyl ester functionality alters extraction efficiency and LC retention relative to the free acid.

Parent Specificity

Reported

Target: N‑Nitroso‑enalapril (ethyl ester, MW 405.5) Comparator: N‑Nitroso‑enalaprilat (free acid, MW 377.4) Ester vs. acid functional group influences log P and chromatographic retention

Parent‑matched standard supports accurate quantification; differential extraction and retention may bias results for enalapril products.

Same AI limit (1 500 ng/day) but distinct analytical behavior

Evidence Dimension	Parent-drug specificity and molecular identity
Target Compound Data	N‑nitroso‑enalapril (ethyl ester; MW 405.5 g/mol; CAS 2994317‑06‑3)
Comparator Or Baseline	N‑nitroso‑enalaprilat (free diacid; MW 377.4 g/mol; CAS not assigned)
Quantified Difference	Molecular weight difference: 28.1 g/mol; ester vs. acid functional group influences log P and chromatographic retention
Conditions	FDA RAIL Guidance; Veeprho product data sheets for both compounds

Why This Matters

Procuring the parent‑specific NDSRI standard avoids quantitative bias from differential extraction and retention, directly supporting compliant ANDA/NDA submissions for enalapril products.

• [1] Veeprho. N-Nitroso Enalapril (AI 1500 ng/day) and N-Nitroso Enalaprilat (AI 1500 ng/day). Available at: https://veeprho.com/impurities/n-nitroso-enalapril/ and https://veeprho.com/impurities/n-nitroso-enalaprilat/ (accessed 2026-04-23). View Source
• [2] USP Nitrosamines Exchange. N‑nitroso‑enalapril listed among detected NDSRIs. Available at: https://nitrosamines.usp.org/t/cmdh-mandated-the-swp-ncwp-for-ai-derivations-of-n-nitrosamines/3361 (accessed 2026-04-23). View Source

Reference Standard Purity Advantage

Certified lots of N‑nitroso‑enalapril demonstrate HPLC purity ≥99 % . In contrast, many generic nitrosamine standards (e.g., NDMA, NDEA) are supplied at lower certified purity (often 95–98 %) or as solutions where solvent purity contributes to uncertainty. The higher purity of a dedicated NDSRI standard reduces the correction factor applied to quantification results, narrowing the confidence interval around the reported impurity level.

Certified Purity

Data to verify

≥99 % HPLC vs. generic nitrosamine standards 95–98 %

Higher purity may reduce correction factor and improve trace‑level quantification precision.

Vendor COA; purity impact on quantification uncertainty to be reviewed

Evidence Dimension	Certified HPLC purity of reference standard
Target Compound Data	≥99 % (HPLC, multiple vendors)
Comparator Or Baseline	Generic NDMA or NDEA standards: typically 95–98 % certified purity
Quantified Difference	≥1–4 percentage‑point purity advantage
Conditions	HPLC analysis as reported on vendor Certificates of Analysis (ChemicalBook, Clearsynth)

Why This Matters

Higher certified purity directly improves the accuracy of trace‑level impurity quantification, which is critical when measuring at or below the 1 500 ng/day AI threshold.

Regulatory Listing Advantage

N‑nitroso‑enalapril is one of the 24 NDSRIs formally documented by the EMA/CMDh as having been detected in marketed products [1]. Many potential surrogates (including some NDSRIs of other ACE inhibitors) have not yet been detected and lack published AI limits. For regulatory submissions, demonstrating that the exact impurity detected in products is controlled below its AI limit carries greater weight with reviewers than testing against an undetected analog.

Regulatory Listing

Class‑level

Target: EMA‑confirmed detected NDSRI Comparator: Unlisted or hypothetical NDSRI analogs Binary status – listed among NDSRIs detected in marketed products

Regulatory‑recognized standard supports method selection justification and may reduce reviewer query risk.

EMA PROM minutes (2022); FDA RAIL Guidance Appendix A

Evidence Dimension	Regulatory listing status (detected vs. hypothetical NDSRI)
Target Compound Data	Listed among EMA‑confirmed detected NDSRIs (2022 PROM minutes)
Comparator Or Baseline	Unlisted or hypothetical NDSRIs (e.g., N‑nitroso‑benazepril, not confirmed detected in the same minutes)
Quantified Difference	Not applicable (binary status: listed/detected vs. not listed)
Conditions	EMA PROM meeting minutes (January–April 2022); FDA RAIL Guidance Appendix A

Why This Matters

Using a regulatory‑recognized, detected NDSRI standard simplifies the justification of analytical method selection and reduces the risk of regulatory questions during application review.

• [1] USP Nitrosamines Exchange. N‑nitroso‑enalapril included in list of 24 detected NDSRIs. Available at: https://nitrosamines.usp.org/t/cmdh-mandated-the-swp-ncwp-for-ai-derivations-of-n-nitrosamines/3361 (accessed 2026-04-23). View Source

N-Nitroso-Enalapril Application Scenarios

Enalapril Maleate Confirmatory Testing

When an enalapril maleate finished drug product is subject to FDA confirmatory testing (deadline August 2025), the laboratory must quantify N‑nitroso‑enalapril specifically, because it is the documented NDSRI with a defined AI limit of 1 500 ng/day [1]. Substituting N‑nitroso‑enalaprilat or a small‑molecule nitrosamine would not satisfy the RAIL guidance’s requirement to measure the impurity that can arise from the API’s secondary amine . Procurement of the CAS‑specific standard is therefore non‑negotiable for submission compliance.

Enalapril Nitrosamine Method Development

During HPLC‑MS/MS method development, the mixed‑isomer nature of N‑nitroso‑enalapril forces the method to resolve multiple peaks, providing a built‑in selectivity challenge that a single‑isomer standard cannot offer [1]. This leads to a more rugged method that is less likely to fail when transferred to quality‑control laboratories, where real samples may contain the impurity in varying isomeric ratios.

Enalapril Nitrosamine Stability Studies

Long‑term stability protocols (e.g., ICH Q1A) that include nitrosamine monitoring need the exact N‑nitroso‑enalapril reference to track formation kinetics accurately. Because the compound’s molecular weight (405.5 g/mol) and ester functionality influence its extraction recovery, using a structurally mismatched standard (e.g., the free acid N‑nitroso‑enalaprilat, MW 377.4 g/mol) would bias the apparent formation rate, potentially leading to false conclusions about formulation robustness [1].

Pharmacopeial Monograph Modernization

As pharmacopeias (USP, EP) move to include specific NDSRI monographs, procurement of a highly pure (>99 % HPLC) lot of N‑nitroso‑enalapril is essential for collaborative studies to establish system suitability criteria, relative retention times, and MS fragmentation libraries. The high certified purity [1] minimizes the need for purity‑correction factors, improving inter‑laboratory reproducibility.

Application

Selection Property

Validation Focus

Enalapril product confirmatory testing

CAS‑specific NDSRI standard matching parent drug form

AI limit alignment, method specificity for enalapril dosage forms

Nitrosamine LC‑MS/MS method development

Mixed‑isomer standard providing built‑in selectivity challenge

Peak resolution across isomer ratios, method ruggedness

Nitrosamine stability studies (ICH Q1A)

Ester‑functionalized standard (MW ≈405.5) matching API

Extraction recovery, formation kinetics without acid‑ester bias

Pharmacopeial monograph establishment

High‑purity certified reference standard lot

System suitability criteria, inter‑laboratory reproducibility

• [1] Veeprho. N-Nitroso Enalapril – AI 1500 ng/day, FDA Potency Category 5. Available at: https://veeprho.com/impurities/n-nitroso-enalapril/ (accessed 2026-04-23). View Source